Cas no 1027976-58-4 ((2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 1027976-58-4
• MF: C₂₀H₂₉NO₄
• MW: 347.448566198349
• CID: 4823021
• Update Time: 2025-10-12

(2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C20H29NO4/c1-13(2)16-8-6-14(7-9-16)10-15-11-17(18(22)23)21(12-15)19(24)25-20(3,4)5/h6-9,13,15,17H,10-12H2,1-5H3,(H,22,23)/t15-,17-/m0/s1
• InChI Key： GLANXEKMDIOKKS-RDJZCZTQSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](CC2C=CC(C(C)C)=CC=2)C[C@H]1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid (CAS: 1027976-58-4)

The compound (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid (CAS: 1027976-58-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its utility as a building block for pharmaceuticals.

One of the key advancements in the synthesis of this compound involves the optimization of stereoselective routes to ensure high enantiomeric purity. Researchers have reported improved yields and reduced byproduct formation through the use of novel catalysts and reaction conditions. These developments are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

In terms of biological activity, (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid has shown promise as a precursor for protease inhibitors. Recent in vitro studies have demonstrated its ability to modulate enzyme activity, suggesting potential applications in the treatment of diseases such as cancer and viral infections. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the compound's conformation and interactions with biological targets. These findings are instrumental in the design of derivatives with enhanced potency and selectivity. Computational modeling has also been employed to predict the compound's binding affinity and guide the development of next-generation therapeutics.

The pharmaceutical industry has shown growing interest in this compound, with several companies exploring its incorporation into drug candidates. Its versatility and favorable physicochemical properties make it a valuable asset in the toolkit of medicinal chemists. Ongoing research aims to address challenges related to solubility and bioavailability, which are crucial for its successful translation into clinical applications.

In conclusion, (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid (CAS: 1027976-58-4) represents a promising scaffold for drug development. Recent advancements in its synthesis, characterization, and biological evaluation underscore its potential to contribute to the discovery of novel therapeutics. Future studies will likely focus on expanding its applications and overcoming existing limitations to fully realize its therapeutic potential.